Cas no 117-33-9 (1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-)

• Product Name: 1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-
• CAS No: 117-33-9
• MF: C₂₈H₂₀N₄O₈S₂
• MW: 604.610404014587
• CID: 151499
• PubChem ID: 67018
• Update Time: 2025-04-19

1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid,7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-
• (8Z)-7-oxo-8-[[4-[4-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl]phenyl]hydrazinylidene]naphthalene-1,3-disulfonic acid
• 7-hydroxy-8-[[4'-[(4-hydroxyphenyl)azo][1,1'-biphenyl]-4-yl]azo]naphthalene-1,3-disulphonic acid
• 1,3-Naphthalenedisulfonic acid,7-hydroxy-8-((4'-((4-hydroxyphenyl)azo)(1,1'-biphenyl)-4-yl)azo)
• 1,3-Naphthalenedisulfonic acid,7-hydroxy-8-(2-(4'-(2-(4-hydroxyphenyl)diazenyl)(1,1'-biphenyl)-4-yl)diazenyl)
• 7-Hydroxy-8-((4'-((4-hydroxyphenyl)azo)(1,1'-biphenyl)-4-yl)azo)naphthalene-1,3-disulphonic acid
• EINECS 204-184-5
• 4-(4-Hydroxyphenylazo)-4'-(2-hydroxy-6,8-disulfo-1-naphtylazo)-1,1'-biphenyl
• 2-Hydroxy-1-[4'-(4-hydroxyphenylazo)-1,1'-biphenyl-4-ylazo]-6,8-naphthalenedisulfonic acid
• 7-Hydroxy-8-[[4'-[(4-hydroxyphenyl)azo]-1,1'-biphenyl-4-yl]azo]-1,3-naphthalenedisulfonic acid
• 7-Hydroxy-8-((4'-((4-hydroxyphenyl)azo)(1,1'-biphenyl)-4-yl)azo)naphthalene-1,3-disulfonic acid
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(2-(4'-(2-(4-hydroxyphenyl)diazenyl)(1,1'-biphenyl)-4-yl)diazenyl)-
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[[4'-[(4-hydroxyphenyl)azo][1,1'-biphenyl]-4-yl]azo]-
• 7-hydroxy-8-[[4/'-[(4-hydroxyphenyl)azo][1,1/'-biphenyl]-4-yl]azo]naphthalene-1,3-disulphonic acid
• 7-Hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-1,3-naphthalenedisulfonic acid
• NS00041736
• 7-hydroxy-8-[[4-[4-[(4-hydroxyphenyl)diazenyl]phenyl]phenyl]diazenyl]naphthalene-1,3-disulfonic acid
• 7-Hydroxy-8-[[4'-[(p-hydroxyphenyl)azo]-4-biphenylyl]azo]-1,3-naphthalenedisulfonic acid
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[2-[4'-[2-(4-hydroxyphenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-
• DTXSID5059452
• 117-33-9
• QZF62Z8HMM
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-((4'-((4-hydroxyphenyl)azo)(1,1'-biphenyl)-4-yl)azo)-

• Inchi： 1S/C28H20N4O8S2/c33-23-12-10-22(11-13-23)30-29-20-6-1-17(2-7-20)18-3-8-21(9-4-18)31-32-28-25(34)14-5-19-15-24(41(35,36)37)16-26(27(19)28)42(38,39)40/h1-16,33-34H,(H,35,36,37)(H,38,39,40)/b30-29+,32-31+
• InChI Key： GWPGBRYJVGKLHH-PNBBGTCESA-N
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 604.07200
• Monoisotopic Mass: 604.072255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3
• Topological Polar Surface Area: 208

Experimental Properties

• Density: 1.55
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.724
• PSA: 215.40000
• LogP: 9.40380